Cas no 106981-64-0 (5-Nitro-2-(1H-pyrrol-1-yl)phenol)

5-Nitro-2-(1H-pyrrol-1-yl)phenol is a nitro-substituted phenolic compound featuring a pyrrole moiety, which imparts unique chemical properties for applications in organic synthesis and material science. Its structure combines electron-withdrawing (nitro) and electron-donating (phenolic and pyrrole) groups, making it a versatile intermediate for designing heterocyclic compounds, dyes, or coordination complexes. The nitro group enhances reactivity in electrophilic substitution or reduction reactions, while the phenolic hydroxyl offers functionalization potential. This compound is particularly useful in pharmaceutical or agrochemical research as a building block for bioactive molecules. Its stability under standard conditions ensures reliable handling in laboratory settings.
5-Nitro-2-(1H-pyrrol-1-yl)phenol structure
106981-64-0 structure
Product Name:5-Nitro-2-(1H-pyrrol-1-yl)phenol
CAS No:106981-64-0
MF:C10H8N2O3
MW:204.18212223053
MDL:MFCD03819501
CID:3150157
PubChem ID:7303337
Update Time:2025-08-02

5-Nitro-2-(1H-pyrrol-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

    • 5-Nitro-2-(1H-pyrrol-1-yl)phenol
    • 5-nitro-2-(1-pyrrolyl)phenol
    • 5-nitro-2-pyrrol-1-ylphenol
    • 5-nitro-2-pyrrol-1-yl-phenol
    • MFCD03819501
    • Phenol, 5-nitro-2-(1H-pyrrol-1-yl)-
    • LS-07890
    • STK664110
    • DZDJALIVRCUNIY-UHFFFAOYSA-N
    • 106981-64-0
    • SCHEMBL6562050
    • AKOS003393550
    • SB62744
    • H34482
    • ALBB-024292
    • CS-0316694
    • MDL： MFCD03819501
    • Inchi： 1S/C10H8N2O3/c13-10-7-8(12(14)15)3-4-9(10)11-5-1-2-6-11/h1-7,13H
    • InChI Key： DZDJALIVRCUNIY-UHFFFAOYSA-N
    • SMILES： C1(O)=CC([N+]([O-])=O)=CC=C1N1C=CC=C1

Computed Properties

  • Exact Mass: 204.05349212Da
  • Monoisotopic Mass: 204.05349212Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 71Ų

5-Nitro-2-(1H-pyrrol-1-yl)phenol Pricemore >>

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5-Nitro-2-(1H-pyrrol-1-yl)phenol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:106981-64-0)5-Nitro-2-(1H-pyrrol-1-yl)phenol
Order Number:A1101872
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:33
Price ($):895.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:106981-64-0)5-Nitro-2-(1H-pyrrol-1-yl)phenol
A1101872
Purity:99%
Quantity:5g
Price ($):895.0
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